Cas no 617-94-7 (2-Phenyl-2-propanol)

2-Phenyl-2-propanol Properties

Names and Identifiers

• 2-Phenyl-2-propanol
• alpha,alpha-Dimethyl-benzylalcohol
• Dimethyl phenyl carbinol
• 2-Phenylpropan-2-ol
• a,a-Dimethylbenzylalcohol
• α-Cumyl Alcohol
• α,α-Dimethylbenzyl Alcohol
• 1-hydroxycumene
• 2-phenylisopropanol
• NSC 1261
• Dimethylphenylcarbinol
• Dimethylphenylmethanol
• alpha-Cumyl alcohol
• Phenyldimethylcarbinol
• alpha,alpha-Dimethylbenzyl alcohol
• 2-Propanol, 2-phenyl-
• 2-phenyl-propan-2-ol
• alpha,alpha-Dimethylbenzenemethanol
• Benzenemethanol, .alpha.,.alpha.-dimethyl-
• .alpha.-Cumyl alcohol
• a,a-dimethylbenzyl alcohol
• Benzyl alcohol, alp
• +Expand

• MDL： MFCD00004456
• InChIKey： BDCFWIDZNLCTMF-UHFFFAOYSA-N
• Inchi： 1S/C9H12O/c1-9(2,10)8-6-4-3-5-7-8/h3-7,10H,1-2H3
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 1905012

Computed Properties

• Exact Mass: 136.088815g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 136.088815g/mol
• Monoisotopic Mass: 136.088815g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 10
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.91400
• PSA: 20.23000
• Refractive Index: n20/D 1.5196(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 215°C
• Melting Point: 30.0 to 35.0 deg-C
• Flash Point: 87.8±0.0 ºC,
• Solubility: Slightly soluble (12 g/l) (25 º C),
• Color/Form: Not available
• Solubility: Not available
• Density: 0.973 g/mL at 25 °C(lit.)

2-Phenyl-2-propanol Security Information

• Symbol: GHS07
• RTECS：DO4562000
• WGK Germany：3
• Safety Term：S26-S36
• Safety Instruction： S26; S36
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：1325
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes

2-Phenyl-2-propanol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether